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Compound of Interest |

Compound Name: 8-Chloroisoquinolin-5-amine
CAS No.: 934554-41-3
Cat. No.: B1424258
Get Quote
. J

For researchers, scientists, and professionals in drug development, the integrity of our work is
intrinsically linked to the safety of our practices. The proper handling and disposal of chemical
reagents are paramount, not only for regulatory compliance but for the protection of ourselves,
our colleagues, and the environment. This guide provides a detailed, step-by-step protocol for
the safe disposal of 8-Chloroisoquinolin-5-amine, a compound that, while invaluable in
research, requires meticulous management due to its potential hazards.

While a specific Safety Data Sheet (SDS) for 8-Chloroisoquinolin-5-amine is not readily
available in public databases, we can infer its hazard profile and necessary precautions from
structurally related compounds such as chlorinated quinolines and aromatic amines. This guide
is built upon these principles, adhering to established best practices for hazardous chemical
waste management.

Understanding the Hazard Profile

8-Chloroisoquinolin-5-amine is a chlorinated aromatic amine. Based on data from similar
compounds, it should be handled as a substance that is potentially harmful if swallowed,
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causes skin and serious eye irritation, and may cause respiratory irritation[1]. All waste
containing chlorinated aromatic compounds should be treated as hazardous waste[2].

Hazard Classification Potential Effects

Acute Toxicity, Oral Harmful if swallowed[1].

Skin Corrosion/Irritation Causes skin irritation[1].

Serious Eye Damage/Irritation Causes serious eye irritation[1].
Specific Target Organ Toxicity May cause respiratory irritation[1].

] Halogenated organic compounds can be
Environmental Hazard _ _ o
persistent and toxic to aquatic life.

Given these potential hazards, it is imperative to follow a rigorous disposal protocol to
neutralize risks effectively.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of 8-
Chloroisoquinolin-5-amine waste.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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